Cas no 537667-63-3 (methyl 2-(9H-purin-6-ylsulfanyl)propanoate)

• Product Name: methyl 2-(9H-purin-6-ylsulfanyl)propanoate
• CAS No: 537667-63-3
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 5878239
• PubChem ID: 4200210
• Update Time: 2025-06-11

methyl 2-(9H-purin-6-ylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((9H-purin-6-yl)thio)propanoate
• Propanoic acid, 2-(9H-purin-6-ylthio)-, methyl ester
• 537667-63-3
• AKOS002043886
• F0578-0190
• SCHEMBL22639677
• methyl 2-(7H-purin-6-ylsulfanyl)propanoate
• AKOS002326875
• AKOS016332222
• CCG-195158
• methyl 2-(9H-purin-6-ylsulfanyl)propanoate

• Inchi： 1S/C9H10N4O2S/c1-5(9(14)15-2)16-8-6-7(11-3-10-6)12-4-13-8/h3-5H,1-2H3,(H,10,11,12,13)
• InChI Key： BPATYDGPZYYRNY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1=C2C(=NC=N1)NC=N2)C

Computed Properties

• Exact Mass: 238.05244675g/mol
• Monoisotopic Mass: 238.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 485.0±35.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines

Additional information on methyl 2-(9H-purin-6-ylsulfanyl)propanoate

Methyl 2-(9H-Purin-6-ylsulfanyl)propanoate: An Overview of CAS No. 537667-63-3

Methyl 2-(9H-purin-6-ylsulfanyl)propanoate (CAS No. 537667-63-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine, a fundamental component of nucleic acids, and its unique structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 2-(9H-purin-6-ylsulfanyl)propanoate consists of a methyl ester group attached to a propanoic acid moiety, which is further substituted with a purine ring through a sulfur atom. This structural arrangement confers the compound with distinct chemical and biological properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of methyl 2-(9H-purin-6-ylsulfanyl)propanoate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its anti-cancer properties have been demonstrated in vitro and in vivo models, where it has shown efficacy against various cancer cell lines, including those resistant to conventional therapies.

The mechanism of action of methyl 2-(9H-purin-6-ylsulfanyl)propanoate is multifaceted. It has been reported to inhibit the activity of specific enzymes involved in cancer progression, such as protein kinases and DNA methyltransferases. These inhibitory effects contribute to its ability to induce apoptosis and cell cycle arrest in cancer cells, thereby reducing tumor growth and metastasis.

In addition to its therapeutic potential, methyl 2-(9H-purin-6-ylsulfanyl)propanoate has also been explored for its use as a tool compound in biochemical assays. Its unique structure allows it to serve as a probe for studying purine metabolism and related pathways. This makes it a valuable reagent for researchers investigating the role of purine derivatives in various physiological processes.

The synthesis of methyl 2-(9H-purin-6-ylsulfanyl)propanoate involves several steps, including the formation of the propanoic acid derivative and subsequent coupling with the purine ring. Various synthetic routes have been developed to optimize yield and purity, making it accessible for large-scale production. The choice of synthetic method often depends on the specific application and desired properties of the final product.

In terms of safety and handling, methyl 2-(9H-purin-6-ylsulfanyl)propanoate should be managed with standard laboratory precautions due to its chemical nature. It is important to follow guidelines for the storage and disposal of organic compounds to ensure environmental safety and compliance with regulatory standards.

The future prospects for methyl 2-(9H-purin-6-ylsulfanyl)propanoate are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, particularly those involving inflammation and cancer. Additionally, further research is needed to explore its potential applications in other areas, such as neurodegenerative disorders and metabolic diseases.

In conclusion, methyl 2-(9H-purin-6-ylsulfanyl)propanoate (CAS No. 537667-63-3) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an important molecule for continued investigation in the fields of medicinal chemistry and pharmaceutical science.